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Compound of Interest

Compound Name: 3,4-Dimethylphenol

Cat. No. B119073

Proper disposal of 3,4-Dimethylphenol is critical to ensure laboratory safety and
environmental protection. This substance is classified as toxic if swallowed or in contact with
skin, causes severe skin burns and eye damage, and is toxic to aquatic life with long-lasting
effects.[1][2][3] Adherence to the following procedures is essential for safe handling and
disposal.

Immediate Safety and Handling

Before handling 3,4-Dimethylphenol, ensure that appropriate personal protective equipment
(PPE) is worn. This includes chemical-resistant gloves, protective clothing, and eye/face
protection such as safety glasses and a face shield.[1][2][4] All handling of this chemical should
be conducted in a well-ventilated area, preferably under a chemical fume hood, to avoid
inhalation of dust or vapors.[1]

Key Safety Information:
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Identifier/Parameter Value

CAS Number 95-65-8[1][4]1[5]
EC Number 202-439-5[2][4][5]
UN Number UN2261[5]

6.1A (Combustible, acute toxic hazardous
Hazard Class

materials)[4]
Signal Word Danger[1][2][4]
Oral LD50 (Rat) 727 mg/kg[5]
Dermal LD50 (ATE) 300 mg/kg[5]
Flash Point 110 °C (230 °F) - closed cup[3][4]

Step-by-Step Disposal Procedure

The disposal of 3,4-Dimethylphenol must be managed as hazardous waste. Do not dispose of
it with household garbage or allow it to enter the sewage system or drains.[2][5]

e Containerization:

o Place waste 3,4-Dimethylphenol into a designated, compatible, and properly sealed
container.[2][6] The container must be in good condition and not leaking.[6]

o Ensure the container is made of a material compatible with phenols. Avoid metal
containers for corrosive waste.[6]

e Labeling:
o Clearly label the waste container with the words "HAZARDOUS WASTE".[6]

o The label must also include the full chemical name "3,4-Dimethylphenol" and the
concentration or percentage of the contents.[6]

o Storage:
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o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[7]

o Keep the container tightly closed except when adding waste.[6]

o Segregate the container from incompatible materials such as bases, strong oxidizing
agents, acid anhydrides, and acid chlorides.[1][6] Store acids and bases separately.[7]

» Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) or a licensed chemical waste disposal contractor.[1]

o Complete any required hazardous material pickup request forms, providing an accurate
description of the waste.[6]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Evacuate and Secure:
o Evacuate non-essential personnel from the immediate area.
o Remove all sources of ignition.[1][8]

e Containment and Cleanup (Small Spills):

o For small spills of solid 3,4-Dimethylphenol, dampen the material with 60-70% ethanol to
prevent dust formation.[8]

o Carefully transfer the dampened material and any contaminated soil or absorbent into a
suitable container for disposal.[8]

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining residue.

[8]
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o Solvent-wash all contaminated surfaces with 60-70% ethanol, followed by a thorough
wash with soap and water.[8]

o Waste from Spills:

o Seal all contaminated materials, including absorbent paper and soiled clothing, in a vapor-
tight plastic bag.[8]

o Label the bag as hazardous waste and dispose of it according to the procedures outlined
above.

o Large Spills:

o For larger spills, contact your institution's emergency response team or EHS office
immediately.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,4-
Dimethylphenol.
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Caption: Workflow for the safe disposal of 3,4-Dimethylphenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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